Cas no 114466-10-3 (2-methylpent-1-ene-1-sulfonic acid)

• Product name: 2-methylpent-1-ene-1-sulfonic acid
• CAS No: 114466-10-3
• MF: C₆H₁₂O₃S
• MW: 164.223
• CID: 2612911
• PubChem ID: 71338349

2-methylpent-1-ene-1-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• 2-methylpent-1-ene-1-sulfonic acid
• 2-METHYLPENT-1-ENE-1-SULFONIC ACID
• DTXSID80765943
• 114466-10-3

• Inchi： InChI=1S/C6H12O3S/c1-3-4-6(2)5-10(7,8)9/h5H,3-4H2,1-2H3,(H,7,8,9)
• InChI Key： BRNDFMNCOYQXBB-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 164.05071541Da
• Monoisotopic Mass: 164.05071541Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 62.8Ų